Cas no 111863-65-1 (Adenosine,N,N''-1,12-dodecanediylbis- (9CI))

• Product Name: Adenosine,N,N''-1,12-dodecanediylbis- (9CI)
• CAS No: 111863-65-1
• MF: C₃₂H₄₈N₁₀O₈
• MW: 700.785726547241
• CID: 140286
• PubChem ID: 130691
• Update Time: 2025-04-19

Adenosine,N,N''-1,12-dodecanediylbis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Adenosine,N,N''-1,12-dodecanediylbis- (9CI)
• (2R,3R,4S,5R)-2-[6-[12-[[9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]amino]dodecylamino]purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• bis(N(6)-adenosyl)dodecane
• (2R,3R,4S,5R,2'R,3'R,4'S,5'R)-2,2'-[dodecane-1,12-diylbis(imino-9H-purine-6,9-diyl)]bis[5-(hydroxymethyl)tetrahydrofuran-3,4-diol] (non-preferred name)
• Adenosine, N,N'-1,12-dodecanediylbis-
• BNADD
• SCHEMBL7183072
• 111863-65-1

• Inchi： 1S/C32H48N10O8/c43-13-19-23(45)25(47)31(49-19)41-17-39-21-27(35-15-37-29(21)41)33-11-9-7-5-3-1-2-4-6-8-10-12-34-28-22-30(38-16-36-28)42(18-40-22)32-26(48)24(46)20(14-44)50-32/h15-20,23-26,31-32,43-48H,1-14H2,(H,33,35,37)(H,34,36,38)/t19-,20-,23-,24-,25-,26-,31-,32-/m1/s1
• InChI Key： UDFZRMFWXQQYTB-YHOFCQOESA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCCCCCCCCCCCCNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 700.36604
• Monoisotopic Mass: 700.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 50
• Rotatable Bond Count: 19
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 251Ų

Experimental Properties

• Density: 1.62
• Boiling Point: 1029.9°Cat760mmHg
• Flash Point: 576.7°C
• Refractive Index: 1.746
• PSA: 251.1
• LogP: 0.76000